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Compound of Interest

Compound Name: MGR1

Cat. No.: B1193184

Disclaimer: The following procedures are based on the Safety Data Sheet (SDS) for Gravex®
GR-1 series anion exchange resins. The identifier "MGR1" is not universally defined.
Professionals must verify the exact identity of their chemical and consult the manufacturer-
provided Safety Data Sheet (SDS) before handling, storage, or disposal. This document is
intended as a procedural guide and supplement, not a replacement for the official SDS.

This guide provides essential safety, operational, and disposal information for laboratory
personnel working with MGR1-type anion exchange resins. Adherence to these procedures is
critical for ensuring personnel safety and regulatory compliance.

Data Presentation: Key Safety & Chemical
Properties

The following table summarizes critical quantitative and qualitative data for MGR1 (Gravex®
GR-1 Anion Exchange Resin).[1]
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Property

Value | Information

Hazard Classification

Serious eye damage — Category 1.[1]

Signal Word

DANGER.[1]

Primary Hazard Statement

H318: Causes serious eye damage.[1]

Physical State

Solid beads or particles.

Chemical Stability

Stable under normal handling and storage

conditions.[1]

Hazardous Polymerization

Will not occur.[1]

Reactivity

No dangerous reactions known under normal
use. Avoid contact with strong oxidizing agents

(e.g., nitric acid) to prevent explosion risk.[1]

Combustibility

Resin starts to burn in flame at approximately
230°C / 446°F after moisture is removed.[1]

Oral Toxicity

Believed to be low.[1]

Inhalation Hazard

Vapors are unlikely. If product dries completely,

dust inhalation may cause coughing.[1]

Experimental Protocols: Waste Disposal Procedures

Follow this step-by-step protocol for the safe disposal of used or unwanted MGR1 anion

exchange resin and contaminated materials. This procedure is designed to comply with

standard hazardous waste regulations.[2][3][4]

Objective: To safely collect, label, and store MGR1 waste for proper disposal by Environmental

Health and Safety (EHS) personnel.

Materials:

o Designated hazardous waste container (leak-proof, with a secure lid)

e Hazardous Waste Label
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o Personal Protective Equipment (PPE): Safety goggles, protective gloves (Nitrile, Neoprene,
or PVC recommended), lab coat.[1]

» Spill containment materials (absorbent pads, etc.)

Procedure:

o Container Preparation:

o Select a suitable, leak-proof container that is compatible with the chemical waste.[2][3]
The container must have a secure, tight-fitting lid.

o Affix a "Hazardous Waste" label to the container before adding any waste.

» Personal Protective Equipment (PPE):

o Before handling the waste resin, put on all required PPE, including safety goggles and
appropriate gloves.[1]

e \Waste Collection:

o Carefully transfer the waste MGR1 resin into the prepared hazardous waste container.

o Collect any contaminated disposable labware, such as gloves, bench coverings, or
pipettes, and place them in a separate, clearly labeled bag or container for "Chemically
Contaminated Items".[5]

o Ensure the container is not overfilled. Leave at least 5-10% of headspace to allow for
thermal expansion.[3]

o Container Sealing and Labeling:

o Securely close the container lid to prevent spills or leaks.[2] The container must remain
closed except when actively adding waste.[2]

o On the Hazardous Waste Label, clearly write the full chemical name: "Waste Anion
Exchange Resin (Gravex® GR-1)" and list any other contaminants. Do not use
abbreviations.[2]
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o Fill out all other required fields on the label, including the accumulation start date and
responsible researcher's name.

e Storage:
o Store the sealed and labeled waste container in a designated satellite accumulation area.
o Segregate the waste from incompatible materials, particularly strong oxidizing agents.[4]
o Ensure the storage area is secure and provides secondary containment.

e Disposal and Pickup:

o Once the container is full or waste is no longer being generated, schedule a pickup with
your institution's Environmental Health and Safety (EHS) department.[2]

o Do not dispose of this material down the drain or in the regular trash.[2][5]

Mandatory Visualization: Chemical Waste Disposal
Workflow

The following diagram illustrates the procedural workflow for managing laboratory chemical
waste from generation to final disposal.

Caption: General workflow for hazardous chemical waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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